3-Cyanomethylenequinuclidine

• Molecular Formula: C9H12N2
• Molecular Weight: 148.20 g/mol
• IUPAC Name: 2-(1-azabicyclo[2.2.2]octan-3-ylidene)acetonitrile
• InChI: InChI=1S/C9H12N2/c10-4-1-9-7-11-5-2-8(9)3-6-11/h1,8H,2-3,5-7H2
• InChI Key: CXNVAVCZGLHZBU-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCC1C(=CC#N)C2

Description

3-Cyanomethylenequinuclidine is a useful research compound. Its molecular formula is C9H12N2 and its molecular weight is 148.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 3-quinuclidinone (50 g; 0.309 mol) in water (250 ml) was added potassium hydroxide (17.35 g; 0.309 mol). After 15 minutes, diethyl cyanomethyl phosphonate (109.6 g; 0.619 mol) was added with a further 125 ml water. A solution of potassium hydroxide (52.07 g; 0.928 mol) in water (250 ml) was added dropwise over 30 minutes. The reaction was left overnight, saturated with NaCl then extracted into ethyl acetate (6×200 ml). The organic extracts were combined, dried over anhydrous K2CO3 and concentrated in vacuo to give 3-cyanomethylidene quinuclidine (44 g; 96%, (96% pure-gc)) as a 2:1 mixture of Z:E isomers.